Cas no 883107-37-7 (3,5-Pyridinediacetonitrile,2,4,6-trimethyl-)

• Product Name: 3,5-Pyridinediacetonitrile,2,4,6-trimethyl-
• CAS No: 883107-37-7
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 710368
• PubChem ID: 2762448
• Update Time: 2025-04-19

3,5-Pyridinediacetonitrile,2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinediacetonitrile,2,4,6-trimethyl-
• 2,4,6-Trimethypyridine-3,5-diacetonitrile
• 2-[5-(cyanomethyl)-2,4,6-trimethylpyridin-3-yl]acetonitrile
• DTXSID30376220
• 883107-37-7
• FT-0714842
• AKOS006279167

• Inchi： 1S/C12H13N3/c1-8-11(4-6-13)9(2)15-10(3)12(8)5-7-14/h4-5H2,1-3H3
• InChI Key： RGSZCBDBOJHCKA-UHFFFAOYSA-N
• SMILES： N1C(C)=C(CC#N)C(C)=C(CC#N)C=1C

Computed Properties

• Exact Mass: 199.11100
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• PSA: 60.47000
• LogP: 2.13896